N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-iodobenzoate
• InChI: InChI=1S/C15H13IN2O3/c1-20-11-8-6-10(7-9-11)14(17)18-21-15(19)12-4-2-3-5-13(12)16/h2-9H,1H3,(H2,17,18)
• InChI Key: FOJDIEGKJDLGEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC(=O)C2=CC=CC=C2I)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=CC=C2I)/N
• Molecular Formula: C15H13IN2O3
• Molecular Weight: 396.18 g/mol

Description

N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide, also known as IBOMA, is a chemical compound with potential applications in scientific research. IBOMA is a derivative of the benzamide family, which has been extensively studied due to its diverse biological activities. IBOMA has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated.

Mechanism of Action

The mechanism of action of N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide is not fully understood. However, it has been suggested that N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide and its derivatives may act by inhibiting enzymes involved in inflammation and cancer progression. N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide has also been shown to inhibit the replication of certain viruses.
Biochemical and Physiological Effects:
N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide and its derivatives have been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide can inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes involved in inflammation. N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide has been shown to inhibit the replication of the hepatitis C virus (HCV) and the human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide has several advantages for use in lab experiments. It is readily available and can be synthesized using relatively simple methods. N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide and its derivatives have also been shown to exhibit a range of biological activities, making them useful for studying the mechanisms of inflammation, cancer, and viral infections. However, N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide and its derivatives. One potential area of research is the development of N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide-based drugs for the treatment of inflammatory diseases, cancer, and viral infections. Another area of research is the synthesis of novel N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide derivatives with improved biological activities. Additionally, further studies are needed to fully understand the mechanism of action of N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide and its derivatives.

Scientific Research Applications

N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide has potential applications in scientific research, particularly in the field of medicinal chemistry. N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide and its derivatives have been studied for their potential as anti-inflammatory, anticancer, and antiviral agents. N'-[(2-iodobenzoyl)oxy]-4-methoxybenzenecarboximidamide has also been used as a building block for the synthesis of other biologically active compounds.